Cas no 21537-53-1 (Methyl (1R,4aR,4bR,7R,8aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate)

Methyl (1R,4aR,4bR,7R,8aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate structure
21537-53-1 structure
Product Name:Methyl (1R,4aR,4bR,7R,8aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate
CAS No:21537-53-1
MF:C21H36O2
MW:320.509346961975
CID:2657047
Update Time:2023-08-06

Methyl (1R,4aR,4bR,7R,8aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (1R,4bβ,8aβ,10aα)-Tetradecahydro-7β-isopropyl-1,4aβ-dimethyl-1α-phenanthrenecarboxylic acid methyl ester
    • (1R,4bbeta,8abeta,10aalpha)-Tetradecahydro-7beta-isopropyl-1,4abeta-dimethyl-1alpha-phenanthrenecarboxylic acid methyl ester
    • Methyl (1R,4aR,4bR,7R,8aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydro
    • Methyl (1R,4aR,4bR,7R,8aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate
    • Inchi: 1S/C21H36O2/c1-14(2)15-7-9-17-16(13-15)8-10-18-20(17,3)11-6-12-21(18,4)19(22)23-5/h14-18H,6-13H2,1-5H3/t15-,16+,17-,18-,20-,21-/m1/s1
    • InChI Key: FJHHBOWEISXQJX-MRTPNAOKSA-N
    • SMILES: O(C)C([C@]1(C)CCC[C@@]2(C)[C@H]1CC[C@H]1C[C@H](C(C)C)CC[C@@H]21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 457
  • Topological Polar Surface Area: 26.3

Methyl (1R,4aR,4bR,7R,8aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,4b,5,6,7,8,8a,9,10,10a-dodecahydrophenanthrene-1-carboxylate Related Literature

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